Cas no 38023-29-9 (Phosphine, 1,2-phenylenebis[phenyl-)

Phosphine, 1,2-phenylenebis[phenyl- structure
38023-29-9 structure
Product Name:Phosphine, 1,2-phenylenebis[phenyl-
CAS No:38023-29-9
MF:C18H16P2
MW:294.267166137695
CID:1487427
Update Time:2024-08-23

Phosphine, 1,2-phenylenebis[phenyl- Chemical and Physical Properties

Names and Identifiers

    • o-phenylenebis(phenylphosphane)
    • Phosphine, 1,2-phenylenebis[phenyl- (9CI)
    • Phosphine, 1,2-phenylenebis[phenyl-
    • Inchi: 1S/C18H16P2/c1-3-9-15(10-4-1)19-17-13-7-8-14-18(17)20-16-11-5-2-6-12-16/h1-14,19-20H
    • InChI Key: RFASNSQFGZUUBB-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)C1C=CC=CC=1PC1C=CC=CC=1

Computed Properties

  • Exact Mass: 294.07288

Experimental Properties

  • Boiling Point: 170-174 °C(Press: 0.02 Torr)
  • PSA: 0
  • LogP: 2.94520

Phosphine, 1,2-phenylenebis[phenyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Production Method 2

Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Diethyl ether ,  Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Production Method 3

Reaction Conditions
1.1 Solvents: Dichloromethane
2.1 Reagents: Zinc chloride Solvents: Diethyl ether ,  Tetrahydrofuran
2.2 Solvents: Tetrahydrofuran
3.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Phosphine, 1,2-phenylenebis[phenyl- Raw materials

Phosphine, 1,2-phenylenebis[phenyl- Preparation Products

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